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Compound of Interest

1-Acetylpiperidine-4-carbonyl

Compound Name:
chloride

Cat. No.: B015303

Chapter 1: Core Physicochemical Profile and
Reactivity

1-Acetylpiperidine-4-carbonyl chloride is a bifunctional molecule featuring a tertiary amide
and a highly reactive acyl chloride group. Its utility as a synthetic building block is directly linked
to the electrophilic nature of the carbonyl chloride carbon.[1][2][3] However, this same reactivity
is the single most important factor determining its solubility and stability in various media.

Table 1: Physicochemical Properties of 1-Acetylpiperidine-4-carbonyl Chloride
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Property Value Source(s)
CAS Number 59084-16-1 [4][5]
Molecular Formula CsH12CINO2 [11[415]
Molecular Weight 189.64 g/mol [1][5]

Colorless to pale yellow liquid
Appearance _ , [1][4]
OR White to yellow solid

Melting Point 135-137°C (for solid form) [2][3]1[4]
Boiling Point ~308°C at 760 mmHg [2][4]
Density ~1.2 g/cm3 [3114]

Note: The reported physical state of this compound varies in the literature, being described as
both a liquid and a solid.[1] This may be attributable to differences in purity or the presence of
polymorphic forms. Users should verify the physical state of their specific batch before use.

The Primacy of Reactivity: Why Acyl Chlorides
Dictate Solvent Choice

The dominant chemical feature of 1-acetylpiperidine-4-carbonyl chloride is the acyl chloride
functional group. Acyl chlorides are among the most reactive carboxylic acid derivatives, readily
undergoing nucleophilic acyl substitution.[6][7] The carbon atom of the carbonyl chloride is
highly electrophilic due to the electron-withdrawing effects of both the oxygen and chlorine
atoms.[6]

This inherent reactivity means the compound will not simply dissolve in protic or nucleophilic
solvents; it will react with them, often vigorously, leading to decomposition and the formation of
new products.[7][8] Therefore, any discussion of "solubility” in such solvents is chemically
inaccurate; it is a discussion of reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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